Cas no 1152827-10-5 (2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide)

• Product Name: 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide
• CAS No: 1152827-10-5
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5186328
• PubChem ID: 43214589
• Update Time: 2026-03-05

2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide
• 2-((2,6-Dimethylcyclohexyl)amino)-N,N-dimethylacetamide

• Inchi： 1S/C12H24N2O/c1-9-6-5-7-10(2)12(9)13-8-11(15)14(3)4/h9-10,12-13H,5-8H2,1-4H3
• InChI Key： GFKOSIOKDFJDIZ-UHFFFAOYSA-N
• SMILES： O=C(CNC1C(C)CCCC1C)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 32.299

Additional information on 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide

Comprehensive Overview of 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS No. 1152827-10-5)

2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS No. 1152827-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique cyclohexyl and acetamide functional groups, exhibits potential applications in drug development and material science. Its structural complexity and versatility make it a subject of interest for researchers exploring novel bioactive compounds.

The compound's CAS number 1152827-10-5 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. With the growing demand for high-purity chemical intermediates, this compound is often discussed in forums focusing on synthetic chemistry and molecular design. Recent trends in AI-driven drug discovery have further highlighted its relevance, as computational models predict its interactions with biological targets.

One of the most frequently searched questions related to 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide revolves around its synthesis methods and solubility properties. Researchers are particularly interested in optimizing its yield through green chemistry techniques, aligning with global sustainability goals. Additionally, its potential as a chiral building block for asymmetric synthesis has been a hot topic in academic circles.

From a commercial perspective, suppliers of CAS 1152827-10-5 emphasize its role in developing next-generation pharmaceuticals. The compound's amide linkage and tertiary amine moiety contribute to its stability and bioavailability, making it a candidate for central nervous system (CNS) drug formulations. Discussions on platforms like LinkedIn and ResearchGate often explore its patent landscape and structure-activity relationships (SAR).

Environmental and safety profiles of 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide are also under scrutiny. Regulatory bodies require detailed toxicological data, prompting studies on its biodegradation pathways. This aligns with the broader industry shift toward eco-friendly chemicals and REACH compliance.

In summary, CAS 1152827-10-5 represents a convergence of innovation and practicality in modern chemistry. Its applications span from medicinal chemistry to material science, driven by its adaptable molecular framework. As research progresses, this compound is poised to play a pivotal role in addressing challenges in drug delivery systems and catalysis.